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A Comparative Toxicological Assessment of
Different Copper-Based Fungicides
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of commonly used

copper-based fungicides, including Bordeaux mixture, copper sulfate, copper hydroxide, and

copper oxychloride. The information is intended to assist researchers and professionals in

making informed decisions regarding the selection and use of these compounds, considering

their efficacy and potential environmental and non-target organism toxicity. The data presented

is a synthesis of findings from various scientific studies.

Executive Summary
Copper-based fungicides are widely utilized in agriculture to control a broad spectrum of fungal

and bacterial diseases. Their mode of action primarily involves the release of copper ions

(Cu²⁺), which are toxic to fungal spores and pathogens. However, the same properties that

make them effective fungicides also pose toxicological risks to non-target organisms and the

environment. This guide reveals that while all copper-based fungicides exhibit toxicity, the

degree of toxicity varies depending on the specific copper compound, the organism being

tested, and the environmental conditions. Notably, the bioavailability of copper ions, which is

influenced by factors such as the solubility of the copper compound and the pH and hardness

of the water, plays a crucial role in determining its toxic effects.
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Data Presentation: A Comparative Overview of
Toxicity
The following tables summarize the acute toxicity data for different copper-based fungicides

across various organisms. It is important to note that direct comparisons can be challenging

due to variations in experimental conditions across studies.

Table 1: Acute Toxicity to Aquatic Invertebrates (Daphnia sp.)

Fungicide Organism
Exposure
Duration

EC50 (mg
Cu/L)

95%
Confidence
Limits

Reference

Copper

Sulfate

Daphnia

similis
48 hours 0.030 0.024 - 0.037 [1]

Copper

Oxychloride

Daphnia

similis
48 hours 0.043 0.033 - 0.057 [1]

Cuprous

Oxide

Daphnia

similis
48 hours 0.013 0.011 - 0.016 [1]

Copper

Sulfate

Daphnia

magna
48 hours ~0.036 Not specified [2]

Table 2: Acute Toxicity to Fish
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Fungicide Organism
Exposure
Duration

LC50 (mg
Cu/L)

95%
Confidence
Limits

Reference

Copper

Sulfate

Danio rerio

(Zebrafish)
96 hours 0.714 0.494 - 1.016 [1]

Copper

Oxychloride

Danio rerio

(Zebrafish)
96 hours 0.192 0.133 - 0.272 [1]

Cuprous

Oxide

Danio rerio

(Zebrafish)
96 hours 0.063 0.045 - 0.089 [1]

Copper

Hydroxide

(Kocide®

3000)

Danio rerio

(Zebrafish)

Embryos

96 hours > 2.0
Not

applicable
[3]

Copper

Acetate

Danio rerio

(Zebrafish)

Embryos

96 hours 0.276 Not specified [3]

Table 3: Acute Oral Toxicity in Mammals

Fungicide Organism
LD50 (mg/kg body
weight)

Reference

Copper Sulfate Rat 300 [4]

Copper Hydroxide Rat Data not available

Copper Oxychloride Rat Data not available

Bordeaux Mixture Rat Data not available

Table 4: Phytotoxicity
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Fungicide Plant Species Observed Effect Reference

Bordeaux Mixture
Tomato (Solanum

lycopersicum L.)

Increased ascorbate

levels and decreased

glutamine synthetase

activity, indicating a

stress response.

[5]

Copper Sulfate,

Copper Hydroxide,

Copper Oxychloride

General

Phytotoxicity risk

increases with slow

drying conditions and

acidic pH, which

increases copper ion

solubility.

[6]

Experimental Protocols
The toxicological data presented in this guide are primarily based on standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD).

Acute Toxicity Testing in Fish (based on OECD
Guideline 203)
This test is designed to determine the median lethal concentration (LC50) of a substance in

fish.

Test Organism: A recommended fish species, such as Rainbow Trout (Oncorhynchus

mykiss) or Zebrafish (Danio rerio), is selected. The fish are acclimated to the laboratory

conditions.

Test Substance Preparation: A series of concentrations of the copper-based fungicide are

prepared in dechlorinated water. A control group with no test substance is also included.

Exposure: Fish are exposed to the different concentrations of the test substance for a 96-

hour period. The test can be static (no renewal of the test solution), semi-static (renewal at

specific intervals), or flow-through (continuous renewal).
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Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50, the concentration estimated to cause mortality in 50% of the test

fish, is calculated using statistical methods like probit analysis.

Acute Immobilisation Test in Daphnia sp. (based on
OECD Guideline 202)
This test evaluates the acute toxicity of a substance to Daphnia, a small freshwater crustacean.

Test Organism: Young daphnids (less than 24 hours old) of a species like Daphnia magna

are used.

Test Substance Preparation: A range of concentrations of the copper fungicide is prepared in

a suitable medium. A control group is also maintained.

Exposure: The daphnids are exposed to the test concentrations for 48 hours.

Observation: The number of immobilized daphnids (those unable to swim) is recorded at 24

and 48 hours.

Data Analysis: The EC50, the concentration estimated to cause immobilization in 50% of the

daphnids, is calculated.

Phytotoxicity Assessment (based on Phytotoxkit
microbiotest)
This method assesses the effect of a substance on seed germination and early plant growth.

Test Setup: Transparent test plates are used, with a lower compartment containing soil

spiked with different concentrations of the copper fungicide and a control with untreated soil.

Seed Placement: Seeds of selected plant species (e.g., tomato, cucumber) are placed on a

filter paper that is in contact with the treated soil.

Incubation: The test plates are incubated under controlled conditions of light and temperature

for a specific period.
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Observation and Measurement: After the incubation period, seed germination rates and the

lengths of the roots and shoots are measured.

Data Analysis: The inhibition of germination and growth in the treated groups is compared to

the control group to determine the phytotoxic effects.

Mandatory Visualization
Signaling Pathway of Copper-Induced Oxidative Stress
in Fungal Cells

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Fungal Cell

Copper-Based
Fungicide Cu²⁺ Ions

Release of
Cu²⁺ ions

Reactive Oxygen
Species (ROS)

(e.g., O₂⁻, H₂O₂)

Catalyzes formation via
Fenton-like reactions

Mitochondria

Accumulation

Lipid Peroxidation

Protein Damage &
Enzyme Inactivation

DNA Damage

Apoptosis
(Programmed Cell Death)

Membrane damage

Loss of function

Genomic instability

Disruption of electron
transport chain

Release of pro-apoptotic
factors

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Setup

Observation & Data Collection

Data Analysis

1. Acclimation of
Test Organisms

(Fish or Daphnia)

2. Preparation of
Test Concentrations
(Copper Fungicide)

3. Exposure of Organisms
to Test Solutions

4. Record Mortality/
Immobilization at
24, 48, 72, 96h

5. Calculate LC50/EC50
using Probit Analysis

 

Copper Fungicide
Formulation

Solubility

Cu²⁺ Bioavailability

Toxicity to
Non-Target Organisms

Environmental Factors
(pH, Water Hardness)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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